Cas no 1228093-60-4 (4-Chloro-2-fluoro-6-iodoanisole)

• Product Name: 4-Chloro-2-fluoro-6-iodoanisole
• CAS No: 1228093-60-4
• MF: C₇H₅ClFIO
• MW: 286.47
• CID: 5075753
• PubChem ID: 46220906
• Update Time: 2025-06-26

4-Chloro-2-fluoro-6-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-iodoanisole

• Inchi： 1S/C7H5ClFIO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
• InChI Key： UFAFICUUCILRGN-UHFFFAOYSA-N
• SMILES： C1C(I)=C(OC)C(F)=CC=1Cl

Computed Properties

• Exact Mass: 285.90577g/mol
• Monoisotopic Mass: 285.90577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Chloro-2-fluoro-6-iodoanisole

4-Chloro-2-fluoro-6-iodoanisole: A Comprehensive Overview

4-Chloro-2-fluoro-6-iodoanisole (CAS No. 1228093-60-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique substitution pattern on the anisole backbone, with chlorine, fluorine, and iodine atoms strategically positioned at the 4-, 2-, and 6-positions, respectively. The presence of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical transformations.

The synthesis of 4-Chloro-2-fluoro-6-iodoanisole involves a series of precise reactions that highlight the importance of regioselectivity and functional group compatibility. Recent advancements in catalytic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysts such as palladium and copper. For instance, researchers have employed Ullmann-type coupling reactions to achieve high yields of this compound with minimal byproducts. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by reducing waste and energy consumption.

One of the most notable applications of 4-Chloro-2-fluoro-6-iodoanisole is in the construction of bioactive molecules. Its iodine atom serves as an excellent leaving group in nucleophilic substitution reactions, facilitating the incorporation of diverse functional groups into complex structures. Recent studies have demonstrated its utility in the synthesis of kinase inhibitors, where precise control over regioselectivity is crucial for achieving desired biological activity. For example, a research team successfully utilized this compound as a key intermediate in the development of a novel EGFR inhibitor with improved potency against cancer cells.

In addition to its role in drug discovery, 4-Chloro-2-fluoro-6-iodoanisole has found applications in materials science, particularly in the development of advanced organic semiconductors. The halogen atoms in its structure contribute to its electronic properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent breakthroughs in this area have focused on optimizing the molecule's π-conjugation system to enhance charge transport properties. Researchers have reported significant improvements in device performance by incorporating this compound into multilayered structures, paving the way for next-generation electronic devices.

The versatility of 4-Chloro-2-fluoro-6-iodoanisole extends to its use as a precursor in click chemistry reactions. Its ability to participate in both copper-catalyzed azide–alkyne cycloadditions (CuAAC) and strain-promoted alkyne additions (SPAAC) has made it an invaluable tool for constructing complex architectures with high efficiency. A recent study highlighted its role in synthesizing bioconjugates for targeted drug delivery systems, where precise control over molecular architecture is essential for achieving therapeutic efficacy.

From a structural standpoint, 4-Chloro-2-fluoro-6-iodoanisole exhibits intriguing electronic properties due to the interplay between its halogen substituents. The electron-withdrawing effects of chlorine and fluorine atoms are counterbalanced by the electron-donating nature of the methoxy group at position 1, creating a unique electronic environment that influences reactivity across various reaction platforms. Computational studies have provided deeper insights into these effects, enabling chemists to predict reaction outcomes with greater accuracy and design more efficient synthetic pathways.

The demand for 4-Chloro-2-fluoro-6-i